Cas no 9025-98-3 (EC 3.1.1.11)

EC 3.1.1.11, commonly known as pectin esterase or pectin methylesterase, is an enzyme that catalyzes the de-esterification of pectin, resulting in the formation of methanol and low-methoxyl pectin. This enzyme plays a critical role in modifying pectin structure, influencing its gelation properties and solubility. It is widely utilized in the food industry for improving texture and stability in products such as jams, jellies, and fruit juices. Additionally, EC 3.1.1.11 finds applications in plant biology research, where it aids in studying cell wall dynamics. Its specificity, efficiency, and ability to operate under mild conditions make it a valuable tool for both industrial and scientific purposes.

EC 3.1.1.11 structure

Product Name:EC 3.1.1.11

CAS No:9025-98-3

MF:

MW:

CID:808796

Update Time:2025-10-28

EC 3.1.1.11 Chemical and Physical Properties

Names and Identifiers

- Esterase, pectin
- PECTIN METHYLESTERASE
- PECTIN PECTYLHYDROLASE
- PECTINESTERASE
- EC 3.1.1.11
- pectin esterase from orange peel
- pectinesterase from orange peel
- PECTIN ESTERASE FROM ORANGE PEEL, >20 U/MG*

EC 3.1.1.11 Security Information

WGK Germany：1
Safety Instruction： 22-24/25
Storage Condition：2-8°C

EC 3.1.1.11 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P921854-1000U	Pectinesterase from orange peel	9025-98-3	≥150\xa0units/mg protein，20-50% biuret	1000U	￥8,099.10	2022-09-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01019-1KU	Esterase, pectin	9025-98-3	lyophilized powder, >=150 units/mg protein	1ku	¥14138.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01019-1KU	Esterase, pectin	9025-98-3	-	1ku	¥14138.0	2023-09-09
AN HUI ZE SHENG Technology Co., Ltd.	P5400-1ku	Pectinesterase from orange peel	9025-98-3	lyophilizedpowder,≥150units/mgprotein	1KU	￥10770.84	2023-03-27
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R128327-1000U	EC 3.1.1.11	9025-98-3	≥150units/mg protein，20-50% biuret	1000u	￥19226	2023-09-07
AN HUI ZE SHENG Technology Co., Ltd.	P5400-1000units	Pectinesterase from orange peel	9025-98-3	lyophilizedpowder,≥150units/mgprotein	1000units	￥11309.39	2023-09-15

EC 3.1.1.11 Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392

Additional information on EC 3.1.1.11

L-Ascorbic Acid (CAS No. 9025-98-3) and Its Role in Biological Systems

L-Ascorbic Acid, commonly known as vitamin C, is a vital nutrient with the CAS registry number 9025-98-3. It is a water-soluble vitamin that plays a crucial role in various biological processes, including collagen synthesis, immune function, and antioxidant defense mechanisms. Recent studies have highlighted its potential in combating oxidative stress, which is a key factor in aging and chronic diseases such as cardiovascular disorders and cancer.

The compound EC 3.1.1.11, which refers to the enzyme L-ascorbate oxidase, is directly associated with the metabolism of L-ascorbic acid in living organisms. This enzyme catalyzes the oxidation of L-ascorbic acid to dehydroascorbic acid, a process that is essential for maintaining cellular redox balance and preventing oxidative damage to biomolecules such as DNA, proteins, and lipids.

Recent advancements in research have demonstrated that L-ascorbic acid exhibits significant anti-inflammatory properties, making it a promising candidate for therapeutic applications in conditions like arthritis and inflammatory bowel disease (IBD). Furthermore, its role in enhancing the bioavailability of non-heme iron has been extensively studied, particularly in populations at risk of iron deficiency anemia.

In the context of dermatology, L-ascorbic acid has gained attention for its ability to stimulate collagen production and inhibit melanin synthesis, thereby reducing the appearance of wrinkles and hyperpigmentation. Topical formulations containing stabilized forms of L-ascorbic acid have shown remarkable efficacy in improving skin texture and tone, as evidenced by clinical trials published in leading dermatological journals.

The enzyme EC 3.1.1.11 has also been implicated in plant defense mechanisms against pathogens and environmental stressors such as UV radiation and temperature fluctuations. By regulating the levels of L-ascorbic acid, this enzyme contributes to maintaining cellular homeostasis under adverse conditions, thereby enhancing plant resilience and yield.

From a biochemical perspective, the structure of L-ascorbic acid consists of a six-carbon sugar derivative with hydroxyl groups at specific positions, which confer it with potent reducing properties. These functional groups enable it to act as a cofactor for numerous enzymes involved in biosynthetic pathways critical for life.

In conclusion, both L-ascorbic acid (CAS No. 9025-98-3) and the enzyme EC 3.1.1.11 are integral components of biological systems, contributing significantly to health maintenance and disease prevention across various species.